5-Bromo-2-(methylsulfanyl)-4-[(methylsulfonyl)methyl]pyrimidine

• Molecular Formula: C7H9BrN2O2S2
• Molecular Weight: 297.2 g/mol
• IUPAC Name: 5-bromo-2-methylsulfanyl-4-(methylsulfonylmethyl)pyrimidine
• InChI: InChI=1S/C7H9BrN2O2S2/c1-13-7-9-3-5(8)6(10-7)4-14(2,11)12/h3H,4H2,1-2H3
• InChI Key: QLYCAPMPGUFMLA-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C(=N1)CS(=O)(=O)C)Br

Description

5-Bromo-2-(methylsulfanyl)-4-[(methylsulfonyl)methyl]pyrimidine is a useful research compound. Its molecular formula is C7H9BrN2O2S2 and its molecular weight is 297.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Methanesulfonyl chloride (5.85 g, 51.0 mmol) was added to a stirred, cooled 0° C. mixture of [5-bromo-2-(methylthio)pyrimidin-4-yl]methanol (INTERMEDIATE 1, 10 g, 42.5 mmol) in CH2Cl2 (200 mL), followed by addition of Et3N (6.46 g, 63.8 mmol). The mixture was stirred at 0° C. for 30 minutes. TLC showed no starting material left. The mixture was quenched with water (30 mL) and the mixture was washed with more water (50 mL). The organic portion was washed with brine (saturated, 50 mL), dried (Na2SO4), filtered and the solvent was evaporated under reduced pressure. The residue was purified by column chromatography, eluting with EtOAc/hexane (3/7) to give the title compound as a colorless solid. 1H NMR (CDCl3, 500 MHz) δ 8.61 (s, 1H), 5.38 (s, 2H), 3.21 (s, 3H), 2.60 (s, 3H).

Synthesis routes and methods II

Procedure details

MsCl (5.85 g, 51.0 mmol) was added to a stirred, cooled 0° C. mixture of 2-methylthio-5-bromo-3-methylhydroxy pyrimidine (10 g, 42.5 mmol) in CH2Cl2 (200 mL), followed by addition of Et3N (6.46 g, 63.8 mmol). The mixture was stirred at 0° C. for 30 min. TLC showed no starting material left. The mixture was quenched with water (30 mL) and the mixture was washed with more water (50 mL). The organic fraction were washed with brine (saturated, 50 mL), dried (Na2SO4), filtered and the solvent was evaporated under reduced pressure. The residue was purified by column chromatography on silica gel Biotage 65i, eluting with EtOAc/hexane (3/7) to give the title compound as a colorless solid. 1H NMR (CDCl3, 500 MHz) δ 8.61 (s, 1H), 5.38 (s, 2H), 3.21 (s, 3H), 2.60 (s, 3H).